7-Bromo-6-chloro-1-methyl-indazole

• IUPAC Name: 7-bromo-6-chloro-1-methylindazole
• InChI: InChI=1S/C8H6BrClN2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,1H3
• InChI Key: PJIKVPVROYBHPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2Br)Cl)C=N1
• Molecular Formula: C8H6BrClN2
• Molecular Weight: 245.50 g/mol

Description

Synthesis Analysis

The synthesis of indazoles, including 7-Bromo-6-chloro-1-methyl-indazole, has been a topic of interest in recent years. The strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 7-Bromo-6-chloro-1-methyl-indazole consists of a heterocyclic aromatic organic compound, which is part of the indazole family. The InChI code for this compound is 1S/C8H6BrClN2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,1H3.

Chemical Reactions Analysis

Indazoles, including 7-Bromo-6-chloro-1-methyl-indazole, have been used in various chemical reactions. For instance, they have been used as reagents in the synthesis of cyclic benzimidazole derivatives, which function as protein kinase activators.

Physical And Chemical Properties Analysis

7-Bromo-6-chloro-1-methyl-indazole is a solid at room temperature. It has a molecular weight of 245.50 g/mol. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved papers.

Scientific Research Applications

Antitumor Activity

. Researchers have explored their effects on tumor cell growth, apoptosis, and metastasis inhibition. The compound’s unique structure may interact with specific cellular targets, making it a promising candidate for further study in cancer therapy.

Anti-Inflammatory Properties

. Researchers have explored their impact on inflammatory pathways, cytokine production, and immune responses. The bromo-chloro substitution pattern in 7-Bromo-6-chloro-1-methyl-indazole may contribute to its anti-inflammatory activity.

Mechanism of Action

Target of Action

For instance, some indazole derivatives have been identified as potent and selective inhibitors of Rho kinase (ROCK1), a mediator of vascular smooth muscle contraction .

Mode of Action

For example, some indazole derivatives inhibit the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage in a concentration-dependent manner .

Biochemical Pathways

For instance, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in osteoarthritis (OA) cartilage .

Result of Action

Indazole derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .

Safety and Hazards

While the specific safety and hazards for 7-Bromo-6-chloro-1-methyl-indazole are not mentioned in the retrieved papers, it is generally recommended to handle laboratory chemicals with care. They should be used only in well-ventilated areas, and direct contact with skin and eyes should be avoided.